Cas no 2228209-50-3 (1-(2,4-dimethoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2,4-dimethoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228209-50-3
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• CID: 5814897
• PubChem ID: 165839358
• Update Time: 2025-06-08

1-(2,4-dimethoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dimethoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile
• EN300-1795753
• 2228209-50-3

• Inchi： 1S/C12H12N2O3/c1-16-9-3-4-14-11(17-2)10(9)12(7-13)5-8(15)6-12/h3-4H,5-6H2,1-2H3
• InChI Key： PHKOJPTUNZLFMR-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C(=NC=CC=2OC)OC)C1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.2Ų

Additional information on 1-(2,4-dimethoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile

Comprehensive Analysis of 1-(2,4-dimethoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228209-50-3)

The compound 1-(2,4-dimethoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228209-50-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the dimethoxypyridine moiety and the 3-oxocyclobutane-1-carbonitrile group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 1-(2,4-dimethoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile?" The synthesis typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. The dimethoxypyridine ring is often introduced via nucleophilic aromatic substitution, while the 3-oxocyclobutane core is constructed through [2+2] cycloaddition or ring-closing metathesis. These methods are optimized for high yield and purity, which are critical for downstream applications.

In the context of current trends, the demand for heterocyclic compounds like 1-(2,4-dimethoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile has surged due to their versatility in medicinal chemistry. The compound's carbonitrile group is a key functional moiety that can be further modified to create amides, carboxylic acids, or other derivatives, expanding its utility in lead optimization. This aligns with the growing interest in fragment-based drug design and scaffold hopping, which are hot topics in pharmaceutical R&D.

Another area of interest is the compound's physicochemical properties. Researchers often inquire: "What is the solubility and stability of CAS No. 2228209-50-3?" The dimethoxypyridine moiety enhances solubility in polar organic solvents, while the oxocyclobutane ring contributes to its stability under physiological conditions. These properties are crucial for its use in high-throughput screening and in vitro assays, where compound integrity is paramount.

The compound's role in green chemistry is also noteworthy. With increasing emphasis on sustainable synthesis, 1-(2,4-dimethoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile has been explored as a building block for eco-friendly catalysts and biodegradable materials. Its nitrile functionality can participate in click chemistry, enabling the development of novel polymers with reduced environmental impact.

In summary, 1-(2,4-dimethoxypyridin-3-yl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228209-50-3) is a multifaceted compound with broad applications in drug discovery, material science, and sustainable chemistry. Its structural complexity and functional diversity make it a subject of ongoing research, addressing key challenges in modern synthetic and medicinal chemistry.